MFI8

• Molecular Formula: C16H18ClNO
• Molecular Weight: 275.77 g/mol
• InChI: InChI=1S/C16H18ClNO/c1-10-5-4-6-15(11(10)2)18-12(3)14-9-13(17)7-8-16(14)19/h4-9,12,18-19H,1-3H3
• InChIKey: DYILWFVSLLZIIR-UHFFFAOYSA-N

MFI8 – Mitofusin Inhibitor for Mitochondrial Dynamics

MFI8 (Mitochondrial Fusion Inhibitor 8; CAS 694488-83-0) is a small-molecule inhibitor of the outer mitochondrial membrane fusion proteins mitofusin-1 (MFN1) and mitofusin-2 (MFN2) [1]. Identified through an in silico pharmacophore screen of 13.8 × 10⁶ compounds, MFI8 directly binds the HR2 domain of MFN2 (K_D = 7.6 µM by MST) and inhibits MFN oligomerization, thereby blocking mitochondrial fusion and promoting fission [1]. It reduces the mitochondrial aspect ratio (Mito AR) in MEFs with an EC₅₀ of 4.8 µM and induces minority mitochondrial outer membrane permeabilization (MOMP), caspase-3/7 activation, and DNA damage signaling—a mechanistic signature distinct from DRP1-targeting fission inducers [1].

Target Direct mitofusin-1/2 (MFN1/2) inhibition

Mechanism Binds MFN2 HR2 domain, blocks fusion oligomerization

Key control Bidirectional control with MASM7 (mitofusin activator)

Readout Promotes mitochondrial fragmentation (fission shift)

• [1] Zacharioudakis E, Agianian B, Kumar MV V, et al. Modulating mitofusins to control mitochondrial function and signaling. Nature Communications. 2022;13:3775. doi:10.1038/s41467-022-31324-1 View Source

Why MFI8 Cannot Be Replaced

MFI8 is the first pharmacologically characterized small molecule that directly binds and inhibits mitofusins, making it mechanistically distinct from all other mitochondrial fission-promoting agents [1]. Compounds such as Mdivi-1 inhibit DRP1 (IC₅₀ 1–10 µM), the GTPase that executes mitochondrial division, and therefore act downstream of the fusion machinery rather than at the mitofusin level . Peptide-based mitofusin inhibitors (e.g., 398–418Gly) are limited by poor cell permeability and stability. Even among MFI8 structural analogs, minor modifications such as loss of a single chlorine (MFI22) or hydroxyl group (MFI26) abolish activity, demonstrating a steep SAR that precludes casual substitution [1]. Selecting MFI8 is therefore necessary for experiments that require direct, pharmacologically tractable inhibition of MFN1/2-mediated mitochondrial fusion with a well-defined binding site and functional signature.

DRP1 inhibitors (e.g., Mdivi-1)

Target downstream fission execution; distinct mechanism and signaling from mitofusin inhibition.

Peptide-based inhibitors

Limited cell permeability and stability; small-molecule MFI8 supports cellular studies without specialized delivery.

Structural analogs (MFI22, MFI26)

Single-atom changes abolish binding and fission activity; SAR precludes substitution.

• [1] Zacharioudakis E, Agianian B, Kumar MV V, et al. Modulating mitofusins to control mitochondrial function and signaling. Nature Communications. 2022;13:3775. doi:10.1038/s41467-022-31324-1 View Source

MFI8 Differentiation Evidence

Opposite Morphology Effects vs MASM7

MFI8 is the functional antagonist of MASM7, the mitofusin activator identified in the same study [1]. Both compounds bind the HR2 domain of MFN2, yet MFI8 reduces mitochondrial aspect ratio (Mito AR; promotes fission) while MASM7 increases Mito AR (promotes fusion). In MEFs, MFI8 decreased Mito AR with an EC₅₀ of 4.8 µM, whereas MASM7 increased Mito AR with an EC₅₀ of 75 nM [1][2]. At the oligomerization level, MFI8 reduced the ratio of higher-order MFN2 oligomers (~450 kD) to dimers, while MASM7 increased this ratio [1].

vs MASM7 morphology

Head-to-head

MFI8 reduces Mito AR (EC₅₀ 4.8 µM, pro-fission); MASM7 increases Mito AR (EC₅₀ 75 nM, pro-fusion)

Reported matched pair for bidirectional mitofusin modulation at the same HR2 domain

Enables controlled mitochondrial morphology studies; MEFs, 6 h treatment

Evidence Dimension	Mitochondrial aspect ratio (Mito AR) modulation in MEFs
Target Compound Data	EC₅₀ = 4.8 µM (reduces Mito AR; pro-fission)
Comparator Or Baseline	MASM7: EC₅₀ = 75 nM (increases Mito AR; pro-fusion)
Quantified Difference	Opposite directional effect; MFI8 potency ~64-fold lower than MASM7
Conditions	MEFs; 6 h treatment; mitochondrial morphology quantified by MitoTracker staining and automated image analysis [1]

Why This Matters

Users studying mitochondrial dynamics require precise control over fusion/fission balance; MFI8 and MASM7 are the only matched pair of small molecules that bidirectionally modulate mitofusin activity at the same binding domain, enabling controlled experimental manipulation of mitochondrial morphology.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. Fig. 2d–f (MFI8 EC₅₀); Fig. 1d–f (MASM7 EC₅₀); Fig. 3d–e (MFN2 oligomerization). View Source
• [2] MedChemExpress. MASM7 – Product Datasheet. EC₅₀ = 75 nM for Mito AR increase in MEFs. View Source

Steep SAR vs Inactive Analogs

A focused SAR study of MFI8 analogs revealed that even single-atom substitutions severely compromise or abolish mitochondrial fission activity [1]. MFI22 (chlorine→hydrogen substitution in the aromatic ring) significantly reduced activity. MFI25 (loss of a single methyl group on the phenyl ring) only mildly reduced Mito AR. MFI26 (loss of the phenolic hydroxyl group) was detrimental, confirming a crucial hydrogen bond with the HR2 domain [1]. In MST binding assays, MFI22, MFI25, and MFI26 demonstrated no measurable binding to the MFN2 HR2 domain, whereas MFI8 showed a K_D of 7.6 µM [1].

SAR: active vs inactive analogs

Head-to-head

MFI8 binds MFN2-HR2 (K_D 7.6 µM); MFI22, MFI25, MFI26 show no measurable binding and severely reduced activity

Exact MFI8 structure required; minor modifications abolish mitofusin inhibition

Pharmacophore criteria require intact Cl, methyl, and hydroxyl groups

Evidence Dimension	Functional activity (mitochondrial fragmentation) and direct MFN2-HR2 binding
Target Compound Data	MFI8: potent mitochondrial fragmentation; MFN2-HR2 KD = 7.6 µM (MST)
Comparator Or Baseline	MFI22 (Cl→H): severely reduced fragmentation, no measurable HR2 binding. MFI25 (–CH₃): mildly reduced fragmentation, no HR2 binding. MFI26 (–OH): detrimental loss of activity, no HR2 binding.
Quantified Difference	Loss of individual functional groups (Cl, methyl, hydroxyl) converts an active MFN inhibitor into an essentially inert compound
Conditions	MEFs for mitochondrial aspect ratio assay; microscale thermophoresis (MST) for recombinant MFN2-HR2 domain binding; Supplementary Fig. 5c,d and Fig. 7 [1]

Why This Matters

Procurement of 'MFI8-like' or structurally related analogs is not a valid substitute; only the exact MFI8 structure (C₁₆H₁₈ClNO; CAS 694488-83-0) supports all four pharmacophore criteria (two hydrophobic interactions, one aromatic ring, one H-bond donor/acceptor) required for mitofusin inhibition.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. Main text and Supplementary Figs. 5c,d, 7 (SAR and binding data). View Source

Peptidomimetic vs 398–418Gly Peptide

The 398–418Gly peptide is a well-characterized competitive inhibitor of MFN1/2 HR1–HR2 interactions that inhibits mitochondrial fusion. In the original study, MFI8 was explicitly compared with 398–418Gly and demonstrated a comparable concentration-dependent reduction of mitochondrial aspect ratio [1]. Moreover, both MFI8 and 398–418Gly bound the HR2 domain of MFN2 with comparable affinities, and HSQC NMR titration confirmed that they interact with similar HR2 residues [1]. Unlike the peptide, MFI8 is a cell-permeable small molecule (MW 275.77) that does not require specialized delivery strategies.

vs 398–418Gly peptide

Head-to-head

Comparable Mito AR reduction and MFN2-HR2 binding affinity; MFI8 is cell-permeable small molecule (MW 275.77)

Small-molecule format supports cellular handling without specialized delivery

Comparable target engagement; may support cellular and in vivo studies

Evidence Dimension	Concentration-dependent reduction of mitochondrial aspect ratio
Target Compound Data	MFI8: concentration-dependent Mito AR reduction comparable to 398–418Gly peptide; KD = 7.6 µM for MFN2-HR2
Comparator Or Baseline	398–418Gly peptide: comparable concentration-dependent Mito AR reduction; comparable binding to HR2 domain
Quantified Difference	Comparable potency and efficacy in Mito AR reduction assays; MFI8 offers superior drug-like properties (MW 275.77, cell-permeable, chemically stable)
Conditions	MEFs, 6 h treatment; MST binding assay with recombinant MFN2-HR2 domain; HSQC NMR with ¹⁵N-labeled MFN2-HR2 [1]

Why This Matters

MFI8 functionally replaces the 398–418Gly peptide with comparable target engagement while offering the practical advantages of a small molecule (defined purity, solubility in DMSO, ease of handling), making it the preferred tool for cellular and in vivo mitofusin inhibition studies.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. Fig. 2f (comparison with 398–418Gly); Fig. 3a (MST binding comparison); Supplementary Fig. 9a,b (HSQC NMR). View Source

MFN1/2 Dependency Validated by Knockout Models

MFI8's mitochondrial effects are strictly dependent on the presence of MFN1 and MFN2, confirming on-target activity [1]. In functional assays, MFI8 reduced respiration and mitochondrial ATP production in wild-type MEFs but not in Mfn1/Mfn2 double-knockout (DKO) MEFs. Similarly, MFI8-induced caspase-3/7 activation and cytochrome c release were abolished in DKO cells [1]. MFI8 decreased mitochondrial membrane potential concentration-dependently in WT but not DKO MEFs [1]. This genetic dependency establishes a clean pharmacological profile distinct from agents like Mdivi-1 that target DRP1 and may retain activity independent of MFN status.

MFN1/2 dependency (KO validation)

Head-to-head

MFI8 reduces respiration, ATP, and mitochondrial membrane potential in WT MEFs; complete loss of effects in Mfn1/Mfn2 DKO cells

On-target mitofusin-dependent effects confirmed by genetic deletion

Distinguishes from promiscuous fission inducers; DKO control recommended

Evidence Dimension	Mitochondrial respiration, ATP production, caspase-3/7 activation, cytochrome c release, membrane potential
Target Compound Data	MFI8 (20 µM, 6 h): reduced respiration and ATP in WT MEFs; no effect in Mfn1/Mfn2 DKO MEFs; caspase-3/7 activation and cytochrome c release abolished in DKO
Comparator Or Baseline	WT MEFs vs. Mfn1/Mfn2 DKO MEFs as genetic baseline for on-target validation
Quantified Difference	Complete loss of functional effects in the absence of both MFN1 and MFN2 proteins
Conditions	WT and Mfn1/Mfn2 DKO MEFs; Seahorse respirometry; caspase-3/7 activity assay; cytochrome c release by western blot; TMRM membrane potential assay; 6 h treatment [1]

Why This Matters

This genetic validation provides definitive evidence that MFI8's pharmacological effects are on-target, enabling confident interpretation of experimental results and distinguishing it from promiscuous mitochondrial poisons that may produce fission-like morphology through off-target mechanisms.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. Fig. 4a–d (respiration/ATP); Fig. 5c–i (caspase, cytochrome c, membrane potential, viability in WT vs DKO). View Source

Minority MOMP and Caspase Activation Signature

A key differentiating feature of MFI8 is its ability to induce minority mitochondrial outer membrane permeabilization (MOMP)—a sub-lethal event in which only a fraction of mitochondria release cytochrome c—leading to caspase-3/7 activation without immediate cell death [1]. In U2OS cells, MFI8 (20 µM, 6 h) induced caspase-3/7 activity and minority MOMP, quantified by CytoGFP/MitoCherry release [1]. Critically, this caspase activation was insufficient to kill cells alone but sensitized them to the SMAC mimetic BV6, producing synergistic cell death [1]. In contrast, MASM7 at 1 µM did not induce caspase-3/7 activation [1]. This minority MOMP–DNA damage signaling axis is not reported for DRP1 inhibitors (e.g., Mdivi-1) or MFN2 expression modulators (e.g., leflunomide), representing a pharmacologically unique property of direct mitofusin inhibition.

Minority MOMP & caspase activation

Head-to-head

MFI8 induces sub-lethal MOMP, caspase-3/7, and DNA damage signaling; sensitizes to SMAC mimetic BV6; MASM7 does not activate caspase

Reported minority MOMP/caspase signature not observed with DRP1 inhibitors or MASM7

Enables study of mitofusin-dependent apoptotic priming and innate immune signaling

Evidence Dimension	Induction of minority MOMP, caspase-3/7 activation, and sensitization to SMAC mimetic-induced apoptosis
Target Compound Data	MFI8 (20 µM, 6 h): induces minority MOMP, caspase-3/7 activation, cytochrome c release, DNA damage; synergizes with BV6 SMAC mimetic for cell death
Comparator Or Baseline	MASM7 (1 µM, 6 h): no caspase-3/7 activation; Mdivi-1: inhibits DRP1 GTPase without reported minority MOMP induction
Quantified Difference	Qualitatively distinct phenotype—MFI8 uniquely couples mitofusin inhibition to sub-lethal MOMP and DNA damage response
Conditions	U2OS cells expressing CytoGFP/MitoCherry; MEFs; caspase-3/7 Glo assay; Annexin V/PI flow cytometry; western blot for cytochrome c release; 6–72 h treatment [1]

Why This Matters

This unique mechanistic signature makes MFI8 the only tool compound available for studying the link between mitofusin inhibition, minority MOMP, and innate immune/DNA damage signaling—an emerging area with implications for cancer therapy and senescence research.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. Fig. 5a–m (caspase-3/7, MOMP, cytochrome c, viability, BV6 synergy). View Source

Orthogonal Mechanism vs DRP1 Inhibitor Mdivi-1

Mdivi-1 is widely used to inhibit mitochondrial fission by targeting DRP1 GTPase (IC₅₀ 1–10 µM), the core enzymatic machinery of mitochondrial division [2]. MFI8, by contrast, inhibits mitochondrial fusion at the mitofusin level, shifting the fusion/fission balance toward fission through an entirely distinct mechanism [1]. While both agents ultimately produce fragmented mitochondrial networks, their target engagement and downstream signaling consequences differ fundamentally. Mdivi-1 blocks the fission execution step; MFI8 prevents fusion, leading to unopposed fission and the minority MOMP/caspase-3/7/DNA damage signaling cascade [1]. No direct co-treatment comparative data have been published, but the orthogonal mechanisms make MFI8 the appropriate choice for experiments requiring mitofusin-level intervention rather than DRP1-level blockade.

vs DRP1 inhibitor Mdivi-1

Class-level

MFI8 inhibits MFN1/2 (fusion block); Mdivi-1 inhibits DRP1 GTPase (fission block). Different targets, mechanisms, and downstream signaling

Orthogonal mechanism offers complementary tool for mitofusin-level blockade in mitochondrial dynamics studies

No direct co-treatment data; mechanism inferred from independent studies

Evidence Dimension	Molecular target and mechanism of mitochondrial network fragmentation
Target Compound Data	MFI8: direct MFN1/MFN2 inhibitor; binds MFN2 HR2 domain (KD = 7.6 µM); inhibits fusion → unopposed fission + minority MOMP + DNA damage signaling
Comparator Or Baseline	Mdivi-1: DRP1/Dynamin I GTPase inhibitor (IC₅₀ = 1–10 µM); blocks fission execution; no reported minority MOMP induction
Quantified Difference	Different molecular targets (MFN1/2 vs. DRP1), different mechanisms (fusion inhibition vs. fission inhibition), different downstream signaling outcomes
Conditions	Comparison based on published mechanisms from independent studies [1][2]; note: no direct co-treatment experimental comparison available

Why This Matters

In experimental designs requiring orthogonal pharmacological manipulation of mitochondrial dynamics (e.g., comparing effects of fusion inhibition vs. fission inhibition), MFI8 provides the only validated small-molecule option for direct mitofusin blockade, complementing DRP1 inhibitors like Mdivi-1.

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. View Source
• [2] Cassidy-Stone A, Chipuk JE, Ingerman E, et al. Chemical inhibition of the mitochondrial division dynamin reveals its role in Bax/Bak-dependent mitochondrial outer membrane permeabilization. Developmental Cell. 2008;14(2):193-204. doi:10.1016/j.devcel.2007.11.019 View Source

MFI8 Research Applications

Bidirectional Fusion/Fission Control with MASM7

MFI8 and MASM7 form a unique matched pair of small molecules that respectively inhibit and activate mitofusins by binding the same HR2 domain of MFN2 [1]. This enables precisely controlled, bidirectional manipulation of mitochondrial morphology in the same cellular system. MFI8 (EC₅₀ 4.8 µM) promotes fission; MASM7 (EC₅₀ 75 nM) promotes fusion [1]. Co-treatment experiments demonstrate that MFI8 can override MASM7-mediated fusion, confirming that MFI8 acts on the tethering-permissive conformation of MFNs [1]. This paired approach is ideal for studies requiring tight pharmacological control over mitochondrial dynamics without genetic manipulation.

Minority MOMP and Caspase Signaling in Cancer

MFI8 is the only small-molecule tool that induces minority MOMP—a sub-lethal permeabilization of a subset of mitochondria that triggers caspase-3/7 activation and DNA damage without causing immediate cell death [1]. This property sensitizes cells to SMAC mimetics (e.g., BV6), producing synergistic apoptotic death [1]. This application is directly relevant to cancer research exploring how sub-lethal mitochondrial stress signals contribute to genomic instability, therapy resistance, and the innate immune response. The strict MFN1/2 dependency of these effects, validated in DKO MEFs, ensures on-target interpretation [1].

Target Engagement and SAR Tool Compounds

The availability of well-characterized active (MFI8, MFI23) and inactive (MFI22, MFI25, MFI26) analogs makes the MFI series uniquely suited for target engagement and SAR studies of mitofusin pharmacology [1]. MFI8 binds the HR2 domain of MFN2 with a K_D of 7.6 µM (MST), confirmed by HSQC NMR and CETSA, while inactive analogs show no measurable binding [1]. This enables rigorous 'active vs. inactive analog' control experiments that are essential for establishing on-target pharmacology in cellular and in vivo settings—a level of validation breadth not available for other mitochondrial dynamics modulators.

Mitochondrial Respiration in MFN-Dependent Disease Models

MFI8 reduces basal and maximal mitochondrial respiration as well as ATP production exclusively in WT MEFs, with no effect in Mfn1/Mfn2 DKO cells, confirming that its metabolic effects are on-target [1]. It also decreases mitochondrial membrane potential concentration-dependently and alters TCA cycle metabolites [1]. These properties make MFI8 a valuable tool for studying how mitofusin-dependent mitochondrial fusion regulates bioenergetics in disease models such as metabolic dysfunction-associated steatotic liver disease (MASLD), where MFI8 has already been employed to investigate mitochondrial dynamics and lipid deposition in HepG2 cells [2].

Application

Selection Property

Validation Focus

Bidirectional fusion/fission control studies

Mitofusin HR2 domain inhibition (fission shift); pairs with MASM7

Mitochondrial aspect ratio readouts, MFN2 oligomerization assays

Minority MOMP and caspase signaling in cancer cell models

Sub-lethal MOMP induction, caspase-3/7 activation, SMAC mimetic synergy

DNA damage response markers, cytochrome c release, BV6 co-treatment

Target engagement and SAR control experiments

Active/inactive analog panel (MFI8 vs MFI22, MFI26)

Binding assays (MST, CETSA), pharmacophore validation

Mitochondrial bioenergetics in MFN-dependent metabolic disease research

MFN1/2-dependent respiration and ATP production effects

Seahorse respirometry in WT vs DKO MEFs; MASLD model studies

• [1] Zacharioudakis E, et al. Nature Communications. 2022;13:3775. View Source
• [2] Ketogenic diet ameliorates MASLD via balancing mitochondrial dynamics and improving mitochondrial dysfunction. (2025). MFI8 used in HepG2 cells to study mitochondrial morphology, function, and lipid deposition. View Source